Cas no 946383-81-9 (4-(naphthalene-1-sulfonyl)-2-phenylmorpholine)

• Product Name: 4-(naphthalene-1-sulfonyl)-2-phenylmorpholine
• CAS No: 946383-81-9
• MF: C₂₀H₁₉NO₃S
• MW: 353.434764146805
• CID: 5964425
• PubChem ID: 16895269
• Update Time: 2025-05-24

4-(naphthalene-1-sulfonyl)-2-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(naphthalene-1-sulfonyl)-2-phenylmorpholine
• 946383-81-9
• 4-naphthalen-1-ylsulfonyl-2-phenylmorpholine
• 4-(naphthalen-1-ylsulfonyl)-2-phenylmorpholine
• F5028-0047
• AKOS024491285

• Inchi： 1S/C20H19NO3S/c22-25(23,20-12-6-10-16-7-4-5-11-18(16)20)21-13-14-24-19(15-21)17-8-2-1-3-9-17/h1-12,19H,13-15H2
• InChI Key： HGWHLKUJMZNTSO-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(N1CCOC(C2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 353.10856464g/mol
• Monoisotopic Mass: 353.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55Ų

Additional information on 4-(naphthalene-1-sulfonyl)-2-phenylmorpholine

Introduction to 4-(naphthalene-1-sulfonyl)-2-phenylmorpholine (CAS No. 946383-81-9)

4-(naphthalene-1-sulfonyl)-2-phenylmorpholine, identified by the chemical identifier CAS No. 946383-81-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of morpholine derivatives, which are known for their diverse pharmacological properties and potential applications in drug development. The structural motif of this molecule, featuring a morpholine ring fused with a naphthalene sulfonamide moiety, imparts unique chemical and biological characteristics that make it a subject of intense research interest.

The molecular structure of 4-(naphthalene-1-sulfonyl)-2-phenylmorpholine consists of a central morpholine ring, which is a six-membered heterocyclic compound containing an oxygen atom and two nitrogen atoms. This ring is substituted at the 2-position with a phenyl group and at the 4-position with a naphthalene-1-sulfonyl group. The presence of these functional groups contributes to the compound's reactivity and its potential interactions with biological targets. Specifically, the naphthalene sulfonamide group can engage in hydrogen bonding and hydrophobic interactions, while the phenyl group can participate in π-stacking interactions, both of which are crucial for drug-receptor binding.

In recent years, there has been a surge in research focused on developing novel morpholine derivatives as potential therapeutic agents. The structural features of 4-(naphthalene-1-sulfonyl)-2-phenylmorpholine make it an attractive candidate for further exploration in this domain. Studies have shown that morpholine derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. Additionally, some morpholine-based compounds have demonstrated promise in the treatment of neurological disorders and cancer.

One of the most compelling aspects of 4-(naphthalene-1-sulfonyl)-2-phenylmorpholine is its potential as a scaffold for drug discovery. The flexibility of the morpholine ring allows for modifications at various positions, enabling chemists to fine-tune the compound's properties to optimize its biological activity. For instance, substituting different groups at the 2-position or varying the length and substitution pattern of the naphthalene sulfonamide moiety can significantly alter the compound's pharmacokinetic profile and target specificity.

Recent advancements in computational chemistry have facilitated the rapid design and screening of novel morpholine derivatives like 4-(naphthalene-1-sulfonyl)-2-phenylmorpholine. Molecular docking studies have been instrumental in predicting how this compound might interact with various biological targets, such as enzymes and receptors. These studies have provided valuable insights into the compound's potential therapeutic applications and have guided further experimental investigations.

The synthesis of 4-(naphthalene-1-sulfonyl)-2-phenylmorpholine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates, such as naphthalene-1-sulfonic acid derivatives and phenyl-substituted morpholine precursors. These intermediates are then coupled together using appropriate coupling reagents under controlled conditions to form the final product.

In terms of pharmaceutical development, 4-(naphthalene-1-sulfonyl)-2-phenylmorpholine holds promise as a lead compound for further medicinal chemistry efforts. Its unique structural features provide a rich foundation for designing analogs with enhanced potency, selectivity, and improved pharmacokinetic properties. Researchers are particularly interested in exploring its potential as an inhibitor or modulator of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The chemical properties of 4-(naphthalene-1-sulfonyl)-2-phenylmorpholine, including its solubility, stability, and metabolic fate, are critical factors that determine its suitability for clinical applications. Preliminary studies have indicated that this compound exhibits reasonable solubility in both aqueous and organic solvents, which is advantageous for formulating it into various dosage forms. Additionally, its stability under different storage conditions is an important consideration for ensuring its shelf life and efficacy.

As research continues to unfold, 4-(naphthalene-1-sulfonyl)-2-phenylmorpholine is expected to play a significant role in advancing our understanding of morpholine derivatives and their potential therapeutic applications. The integration of experimental data with computational modeling will be essential in elucidating its mechanism of action and identifying new opportunities for drug development.